6-[4-(Ethoxycarbonyl)-3-fluorophenyl]nicotinic acid, 95%

• IUPAC Name: 6-(4-ethoxycarbonyl-3-fluorophenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C15H12FNO4/c1-2-21-15(20)11-5-3-9(7-12(11)16)13-6-4-10(8-17-13)14(18)19/h3-8H,2H2,1H3,(H,18,19)
• InChI Key: PTWKZLDJJGXPDM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(C=C1)C2=NC=C(C=C2)C(=O)O)F
• Molecular Formula: C15H12FNO4
• DSSTOX Substance ID: DTXSID20688309
• Molecular Weight: 289.26 g/mol
• CAS RN: 1261960-54-6

Description

6-[4-(Ethoxycarbonyl)-3-fluorophenyl]nicotinic acid (6-EFCA) is an important organic compound that has recently been studied for its potential applications in scientific research. It is a derivative of nicotinic acid, a naturally occurring compound found in many foods, and is known for its ability to interact with various biological systems. In recent years, 6-EFCA has been studied for its potential applications in drug discovery, biotechnology, and medical research.

Scientific Research Applications

6-[4-(Ethoxycarbonyl)-3-fluorophenyl]nicotinic acid, 95% has been studied for its potential applications in drug discovery, biotechnology, and medical research. It has been shown to interact with various biological systems, including the endocannabinoid system, and has been studied for its potential to modulate the activity of the enzyme monoamine oxidase (MAO). Additionally, 6-[4-(Ethoxycarbonyl)-3-fluorophenyl]nicotinic acid, 95% has been studied for its potential to modulate the activity of the enzyme acetylcholinesterase (AChE), which is involved in the regulation of neurotransmitter levels in the brain. In addition, 6-[4-(Ethoxycarbonyl)-3-fluorophenyl]nicotinic acid, 95% has been studied for its potential applications in cancer research, as it has been shown to inhibit the growth of certain cancer cells.

Mechanism of Action

The mechanism of action of 6-[4-(Ethoxycarbonyl)-3-fluorophenyl]nicotinic acid, 95% is not completely understood. However, it is believed to interact with various biological systems through its ability to modulate the activity of enzymes such as MAO and AChE. Additionally, 6-[4-(Ethoxycarbonyl)-3-fluorophenyl]nicotinic acid, 95% has been shown to interact with the endocannabinoid system, which is involved in the regulation of appetite, mood, and other physiological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-[4-(Ethoxycarbonyl)-3-fluorophenyl]nicotinic acid, 95% are not fully understood. However, it has been shown to modulate the activity of enzymes such as MAO and AChE, which are involved in the regulation of neurotransmitter levels in the brain. Additionally, 6-[4-(Ethoxycarbonyl)-3-fluorophenyl]nicotinic acid, 95% has been shown to interact with the endocannabinoid system, which is involved in the regulation of appetite, mood, and other physiological processes.

Advantages and Limitations for Lab Experiments

The use of 6-[4-(Ethoxycarbonyl)-3-fluorophenyl]nicotinic acid, 95% in laboratory experiments has several advantages. For example, 6-[4-(Ethoxycarbonyl)-3-fluorophenyl]nicotinic acid, 95% is relatively easy to synthesize and can provide a yield of up to 95%. Additionally, 6-[4-(Ethoxycarbonyl)-3-fluorophenyl]nicotinic acid, 95% has been shown to interact with various biological systems, making it a useful tool for studying the effects of drugs and other compounds on these systems. However, there are some limitations to the use of 6-[4-(Ethoxycarbonyl)-3-fluorophenyl]nicotinic acid, 95% in laboratory experiments. For example, the mechanism of action of 6-[4-(Ethoxycarbonyl)-3-fluorophenyl]nicotinic acid, 95% is not completely understood, making it difficult to predict the effects of the compound on biological systems. Additionally, 6-[4-(Ethoxycarbonyl)-3-fluorophenyl]nicotinic acid, 95% has not been extensively studied, so its effects on humans are not yet known.

Future Directions

There are several potential future directions for the study of 6-[4-(Ethoxycarbonyl)-3-fluorophenyl]nicotinic acid, 95%. For example, further research is needed to better understand the mechanism of action of 6-[4-(Ethoxycarbonyl)-3-fluorophenyl]nicotinic acid, 95% and to determine its effects on humans. Additionally, further research is needed to explore the potential applications of 6-[4-(Ethoxycarbonyl)-3-fluorophenyl]nicotinic acid, 95% in drug discovery, biotechnology, and medical research. Finally, further research is needed to develop methods for synthesizing 6-[4-(Ethoxycarbonyl)-3-fluorophenyl]nicotinic acid, 95% in a more efficient and cost-effective manner.

Synthesis Methods

6-[4-(Ethoxycarbonyl)-3-fluorophenyl]nicotinic acid, 95% can be synthesized by reacting 4-fluorobenzaldehyde with ethoxycarbonyl chloride in the presence of a base such as sodium hydroxide. The reaction is catalyzed by a strong acid such as hydrochloric acid, and the resulting product is 6-[4-(Ethoxycarbonyl)-3-fluorophenyl]nicotinic acid, 95%. This synthesis method is relatively straightforward and can provide a yield of up to 95%.